Methyl 4-[(2-oxochromene-3-carbonyl)amino]-2,3-dihydrothiophene-5-carboxylate

• IUPAC Name: methyl 4-[(2-oxochromene-3-carbonyl)amino]-2,3-dihydrothiophene-5-carboxylate
• InChI: InChI=1S/C16H13NO5S/c1-21-16(20)13-11(6-7-23-13)17-14(18)10-8-9-4-2-3-5-12(9)22-15(10)19/h2-5,8H,6-7H2,1H3,(H,17,18)
• InChI Key: REPRDQLVHXQZLU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(CCS1)NC(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C16H13NO5S
• Molecular Weight: 331.3 g/mol

Description

Molecular Structure Analysis

The molecule consists of 13 Hydrogen atom(s), 18 Carbon atom(s), 1 Nitrogen atom(s), and 5 Oxygen atom(s), making a total of 37 atoms. The molecular weight is 331.34.

Chemical Reactions Analysis

While specific chemical reactions involving “Methyl 4-[(2-oxochromene-3-carbonyl)amino]-2,3-dihydrothiophene-5-carboxylate” are not available, similar compounds have been synthesized through the reaction of 7-amino-4-methylcoumarin with a number of organic halides.

Scientific Research Applications

Antioxidant Activity

. . . .

Antimicrobial Activity

. . , making them a potential area of research for the development of new antimicrobial drugs.

Anti-inflammatory Activity

Coumarins, including the one , have been explored for their anti-inflammatory activities. .

Anticancer Activity

. .

Anti-HIV Activity

. .

Antifungal Activity

Coumarins, including the one , have been explored for their antifungal activities. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiophene derivatives, have been known to exhibit a variety of biological effects .

Mode of Action

It’s worth noting that compounds with similar structures, such as thiophene derivatives, have been known to interact with various biological targets . For instance, some thiophene derivatives are known to act as voltage-gated sodium channel blockers .

Biochemical Pathways

It’s known that thiophene derivatives can affect a variety of biochemical pathways, depending on their specific structure and the biological targets they interact with .

Result of Action

Compounds with similar structures, such as thiophene derivatives, have been known to exhibit a variety of biological effects, including anti-inflammatory, antimicrobial, and anticancer activities .